3,3-Dimethylpent-4-enenitrile

• IUPAC Name: 3,3-dimethylpent-4-enenitrile
• InChI: InChI=1S/C7H11N/c1-4-7(2,3)5-6-8/h4H,1,5H2,2-3H3
• InChI Key: ZGYHUIZXDWOBIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC#N)C=C
• Molecular Formula: C7H11N
• DSSTOX Substance ID: DTXSID00603439
• Molecular Weight: 109.17 g/mol
• CAS No.: 61820-10-8

Description

Its molecular formula is C₇H₁₁N, featuring a nitrile group (-CN) at the terminal carbon, a double bond at position 4, and two methyl substituents at the third carbon. This branching and unsaturation influence its reactivity, polarity, and physical properties, making it distinct from linear or less-substituted nitriles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethylpent-4-enenitrile can be achieved through several methods. One common approach involves the reaction of 3,3-Dimethylbut-1-ene with cyanogen bromide (BrCN) in the presence of a base such as sodium hydroxide (NaOH). The reaction proceeds via nucleophilic substitution, where the bromine atom is replaced by the nitrile group.

Industrial Production Methods

In an industrial setting, the production of 3,3-Dimethylpent-4-enenitrile may involve the catalytic dehydration of 3,3-Dimethylpent-4-enamide. This process typically uses a strong acid catalyst, such as sulfuric acid (H2SO4), to facilitate the removal of water and formation of the nitrile group.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethylpent-4-enenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxygenated derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines using reagents like lithium aluminum hydride (LiAlH4).

Substitution: The nitrile group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Cyanogen bromide (BrCN) in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 3,3-Dimethylpent-4-enoic acid.

Reduction: 3,3-Dimethylpent-4-enamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,3-Dimethylpent-4-enenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethylpent-4-enenitrile involves its interaction with various molecular targets. The nitrile group can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the formation of covalent bonds with proteins or other biomolecules, potentially altering their function.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The electron-withdrawing nitrile group and electron-donating methyl branches create a unique electronic environment. In contrast, nitro-substituted analogs (e.g., (E)-3-(3-nitrophenyl)prop-2-enenitrile) exhibit stronger electron-withdrawing effects, enhancing electrophilicity at the alkene .
• Functional Group Diversity : Thioether- and methoxy-containing derivatives (e.g., compound 5l in ) demonstrate altered solubility and reactivity due to sulfur and oxygen lone pairs, which are absent in 3,3-Dimethylpent-4-enenitrile.

Physicochemical Properties

• Boiling Point and Polarity: Branched nitriles like 3,3-Dimethylpent-4-enenitrile typically have lower boiling points than linear isomers (e.g., pent-3-enenitrile) due to reduced surface area for van der Waals interactions.
• Solubility : The methyl groups may enhance lipophilicity compared to unsubstituted nitriles, similar to trends observed in aromatic nitriles with alkyl substituents .